Cas no 1004680-28-7 (2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide)

• Product Name: 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide
• CAS No: 1004680-28-7
• MF: C₁₇H₁₅Cl₂N₅O₂
• MW: 392.239300966263
• CID: 5805999
• PubChem ID: 135551526
• Update Time: 2025-10-19

2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-[2-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
• 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide
• 2,4-dichloro-N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
• 1004680-28-7
• AKOS004954101
• 2,4-dichloro-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide
• F2215-0547

• Inchi： 1S/C17H15Cl2N5O2/c1-8-6-14(21-16(26)12-5-4-11(18)7-13(12)19)24(23-8)17-20-10(3)9(2)15(25)22-17/h4-7H,1-3H3,(H,21,26)(H,20,22,25)
• InChI Key： DTAOFKXLMGJHEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1NC(C)=C(C)C(=O)N=1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 391.0602801g/mol
• Monoisotopic Mass: 391.0602801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide

Introduction to 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide (CAS No. 1004680-28-7)

2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide, identified by its CAS number 1004680-28-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple heterocyclic rings and functional groups. The presence of chloro substituents on the benzamide core and the pyrazole ring, along with the pyrimidine derivative, contributes to its unique chemical properties and potential biological activities.

The molecular structure of 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide is a testament to the ingenuity of modern synthetic chemistry. The combination of a benzamide moiety with a pyrazole ring linked to a pyrimidine derivative creates a multifaceted scaffold that can interact with various biological targets. This structural complexity is not merely an academic curiosity but a deliberate design choice aimed at modulating specific biochemical pathways relevant to human health and disease.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide represent the cutting edge of this effort. The benzamide group is well-known for its role in drug design due to its ability to form hydrogen bonds with biological targets, enhancing binding affinity. The pyrazole and pyrimidine rings add further layers of complexity, allowing for interactions with enzymes and receptors involved in critical metabolic processes.

One of the most compelling aspects of 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-y]benzamide is its potential as an inhibitor of key enzymes implicated in diseases such as cancer and inflammation. The chloro substituents on the benzene ring can influence electronic properties, affecting reactivity and binding interactions. Furthermore, the presence of a dimethyl group on the pyrimidine ring suggests steric and electronic modulation capabilities that could fine-tune biological activity.

Recent studies have begun to explore the pharmacological profile of this compound in vitro and in vivo. Preliminary findings indicate that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. Additionally, its structural features may make it a viable candidate for targeting kinases involved in cancer cell proliferation and survival. These preliminary results are particularly exciting given the growing body of evidence linking dysregulation of these pathways to various pathological conditions.

The synthesis of 2,4-dichloro-N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin}-2-y]-3-methyl-lH-pyr azol -5 -yl]benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis requires careful optimization to ensure high yields and purity. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization with the pyrimidine derivative. The introduction of chloro groups at specific positions on the benzene ring demands precise control over reaction conditions to avoid unwanted side products.

Advances in computational chemistry have significantly accelerated the process of designing novel molecules like 2,4-dichloro-N-[l-(4,S-dimethyl-S-oxo-l ,6 -dih ydrop y rimidin -2 -yl)-3-m ethyl-l H-p y ra z ol -5 -yl]benzamide. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments. This approach not only saves time but also provides valuable insights into how structural modifications can enhance potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability, bioavailability, and metabolic clearance are critical determinants of its therapeutic potential. Initial assessments suggest that modifications to the molecular structure could improve solubility while maintaining biological activity. This balance is essential for developing compounds that can effectively reach their target sites within the body.

In conclusion, 2 ,4 -dichlor o -N-[l-( 4 ,5 -dim ethyl -6 -ox o-l ,6 -di hydrop y rim idin e - 2 - y l ) - 3-me thy l-l H-p y ra z ol e - 5 - y l ]be nz am ide (CAS No . 1004680--28--7) represents a promising lead in pharmaceutical research with significant potential for further development . Its complex structure , characterized by multiple functional groups , positions it as a versatile scaffold for modulating key biological pathways . Ongoing studies aim to elucidate its mechanism of action , optimize its pharmacokinetic profile , and translate these findings into clinical applications . As research progresses , this compound may emerge as a valuable tool in addressing some of today's most challenging medical conditions .